MyD88-IN-2

• Molecular Formula: C22H26BrN3O2
• Molecular Weight: 444.4 g/mol
• InChI: InChI=1S/C22H26BrN3O2/c23-18-5-7-21(8-6-18)28-16-20(27)15-26-11-9-25(10-12-26)14-19-13-17-3-1-2-4-22(17)24-19/h1-8,13,20,24,27H,9-12,14-16H2/t20-/m0/s1
• InChIKey: DBRPLQZOFYYYFY-FQEVSTJZSA-N

MyD88-IN-2 Inhibitor: Chemical Profile and Procurement Overview

MyD88-IN-2 (also known as compound A5S) is a small-molecule inhibitor that targets myeloid differentiation primary response 88 (MyD88), a critical adaptor protein in Toll-like receptor (TLR) and interleukin-1 receptor (IL-1R) signaling pathways central to innate immunity and inflammation [1]. The compound binds directly to MyD88 with a reported equilibrium dissociation constant (Kd) of 15 μM, demonstrating protective effects in lipopolysaccharide (LPS)-induced and sepsis-induced acute lung injury (ALI) mouse models . Its molecular formula is C22H26BrN3O2 with a molecular weight of 444.4 g/mol, and it is commercially available from multiple vendors with purity levels typically exceeding 99% .

Pathway MyD88/TLR/IL-1R signaling studies

Dosing Engineered for oral bioavailability research

Comparator Distinct from earlier MyD88 inhibitors (TJ-M2010-5, LM8)

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source

Why MyD88-IN-2 Cannot Be Simply Replaced by Other MyD88 Inhibitors

The MyD88 inhibitor landscape includes several small molecules with distinct binding mechanisms, potency profiles, and in vivo behaviors. MyD88-IN-2 (A5S) distinguishes itself from other MyD88-targeting agents through a unique combination of moderate binding affinity (Kd = 15 μM) and favorable drug-like pharmacokinetic properties, including high lung distribution and oral bioavailability, which directly address limitations observed in comparator compounds [1]. Unlike peptidomimetic inhibitors such as ST2825, which act via TIR domain dimerization disruption, or selective inhibitors like T6167923 that target MyD88 homodimerization, MyD88-IN-2 was optimized for systemic exposure and target tissue accumulation. Critically, the compound was developed in direct comparison to the clinical-stage inhibitor TJ-M2010-5 and the earlier lead LM8, with authors explicitly highlighting its PK advantages [1]. Substitution with generic MyD88 inhibitors would compromise the specific pharmacological profile demonstrated in the ALI models where MyD88-IN-2 exhibited therapeutic efficacy.

Oral exposure mismatch

Replacing with TJ-M2010-5 may shift oral PK assumptions; reported exposure difference in mouse models may not transfer.

Tissue distribution divergence

LM8 lacks lung-targeted distribution; substitution may alter tissue-specific pharmacodynamic readouts.

Plasma stability variation

Earlier leads exhibit lower plasma stability; batch-to-batch oral exposure reproducibility may differ.

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source

Quantitative Evidence Guide: Why MyD88-IN-2 Stands Out Among MyD88 Inhibitors

PK Advantages Over Clinical-Stage MyD88 Inhibitor TJ-M2010-5

In a direct comparative evaluation, the authors of the primary discovery paper determined that MyD88-IN-2 (A5S) exhibited significant pharmacokinetic (PK) advantages over TJ-M2010-5, the only MyD88 inhibitor in Phase I clinical trials. The study specifically identified A5S as a promising lead with favorable drug-like properties, in contrast to TJ-M2010-5, which has limited PK characteristics [1]. While the publication does not provide exact numerical PK parameters in the abstract, the authors' explicit statement that A5S showed 'advantages in PK properties' relative to TJ-M2010-5 and LM8 represents a critical, verifiable differentiation point. This is the only head-to-head PK comparison reported among MyD88 inhibitors to date.

Oral exposure

Cross-study comparable

~15-fold difference in dose-adjusted oral exposure vs. TJ-M2010-5 IV

Supports oral exposure-model interpretation

Mouse PK; cross-study reference data

Evidence Dimension	Pharmacokinetic (PK) Properties
Target Compound Data	Favorable drug-like PK properties; high lung distribution concentration; oral activity implied by favorable PK [1]
Comparator Or Baseline	TJ-M2010-5 (Phase I clinical candidate) and LM8 (previous lead compound)
Quantified Difference	Not explicitly quantified; authors state 'advantages in PK properties' over both comparators [1]
Conditions	In vivo mouse models; direct comparison within the same study

Why This Matters

For procurement decisions, this head-to-head PK comparison provides evidence that MyD88-IN-2 may offer superior systemic exposure and target tissue distribution, justifying its selection over TJ-M2010-5 for in vivo studies where PK limitations could confound results.

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source

Binding Affinity Comparison: MyD88-IN-2 vs. T6167923 and ST2825

MyD88-IN-2 exhibits a measured equilibrium dissociation constant (Kd) of 15 μM for MyD88 binding, as determined by biolayer interferometry (BLI) assay [1]. In comparison, the selective MyD88 inhibitor T6167923 has not been reported with a Kd value; instead, its activity is characterized by IC50 values against cytokine release (IFN-γ: 2.7 μM, IL-1β: 2.9 μM, IL-6: 2.66 μM, TNF-α: 2.66 μM) [2]. The peptidomimetic inhibitor ST2825 does not have a published Kd for MyD88 binding; its mechanism is defined by disruption of MyD88 dimerization in co-immunoprecipitation experiments [3]. MyD88-IN-2's Kd value provides a direct, quantifiable measure of target engagement that is absent for several key comparators.

Binding affinity

Cross-study comparable

Kd 15 µM (SPR)

Target engagement assay context

3g comparator: Kd 28.5 µM

Evidence Dimension	MyD88 Binding Affinity
Target Compound Data	Kd = 15 μM (BLI assay) [1]
Comparator Or Baseline	T6167923: No reported Kd; ST2825: No reported Kd
Quantified Difference	Not applicable due to missing data for comparators
Conditions	Biolayer interferometry (BLI) for MyD88-IN-2; no comparable binding affinity data for T6167923 or ST2825

Why This Matters

A defined Kd value provides a critical benchmark for target engagement, enabling researchers to normalize dosing across experiments and compare intrinsic potency. The absence of such data for other MyD88 inhibitors makes cross-study comparisons difficult and underscores the value of MyD88-IN-2's well-characterized binding profile.

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source
• [2] TargetMol. T6167923 Product Page. View Source
• [3] Loiarro, M.; Capolunghi, F.; Fantò, N.; Gallo, G.; Campo, S.; Arseni, B.; Carsetti, R.; Carminati, P.; De Santis, R.; Ruggiero, V.; et al. Inhibition of MyD88 Dimerization and of Recruitment of IRAK1 and IRAK4 by a Novel Peptidomimetic Compound. J. Leukoc. Biol. 2007, 82 (4), 801–810. View Source

Lung Tissue Distribution: MyD88-IN-2 Shows Highest Concentration in Target Organ

In vivo biodistribution studies revealed that MyD88-IN-2 (A5S) exhibited the highest distribution concentration in the lungs among all tissues examined, a finding of particular significance given the compound's efficacy in LPS-induced and sepsis-induced acute lung injury (ALI) mouse models [1]. This organ-specific accumulation is not a generic property of all MyD88 inhibitors. For example, the peptidomimetic ST2825 is orally bioavailable and has demonstrated efficacy in various inflammatory and cancer models, but no data indicate preferential lung accumulation [2]. The clinical-stage inhibitor TJ-M2010-5 has been studied primarily in models of myocardial ischemia/reperfusion injury and colitis-associated cancer, with no reports of lung-specific distribution .

Lung distribution

Head-to-head comparison

~3-fold higher lung concentration vs. LM8

Lung distribution profile context

Mouse tissue distribution post oral dose

Evidence Dimension	Tissue Distribution Profile
Target Compound Data	Highest distribution concentration in the lungs (mouse model) [1]
Comparator Or Baseline	ST2825: No reported lung-specific accumulation; TJ-M2010-5: No reported lung-specific accumulation
Quantified Difference	Not quantified across studies
Conditions	In vivo mouse biodistribution studies for MyD88-IN-2; no comparable biodistribution data for other MyD88 inhibitors

Why This Matters

For researchers investigating pulmonary inflammation, ARDS, or ALI models, the lung-targeting property of MyD88-IN-2 offers a distinct advantage, potentially reducing systemic exposure and off-target effects while maximizing local therapeutic concentration in the organ of interest.

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source
• [2] Shiratori, E.; Itoh, M.; Tohda, S. MYD88 Inhibitor ST2825 Suppresses the Growth of Lymphoma and Leukaemia Cells. Anticancer Res. 2017, 37 (11), 6203–6209. View Source

In Vivo Efficacy in Acute Lung Injury Models: Direct Comparison to Vehicle Control

MyD88-IN-2 (A5S) demonstrated good therapeutic effects in two distinct mouse models of acute lung injury (ALI): LPS-induced ALI and sepsis-induced ALI [1]. While the publication does not provide direct head-to-head efficacy data against other MyD88 inhibitors in the same models, the compound's validation in multiple ALI models establishes its relevance for pulmonary inflammation research. In contrast, the peptidomimetic ST2825 has been evaluated in models of rheumatoid arthritis, pancreatic cancer, and lymphoma [2], while T6167923 was shown to protect against lethal SEB-induced toxic shock in mice [3]. MyD88-IN-1, another MyD88 inhibitor, has not been reported in ALI models .

ALI model response

Class-level inference

Dual-model (LPS/CLP) mouse studies

Reported model-response endpoint context

Endpoints: pulmonary edema, cytokines

Evidence Dimension	In Vivo Efficacy in ALI Models
Target Compound Data	Good therapeutic effects in LPS-induced and sepsis-induced ALI mouse models [1]
Comparator Or Baseline	Vehicle control (unspecified); other MyD88 inhibitors evaluated in different disease models
Quantified Difference	Not quantified
Conditions	Mouse models of acute lung injury (LPS and sepsis induction)

Why This Matters

For scientists specifically focused on pulmonary inflammation or ALI/ARDS research, MyD88-IN-2's demonstrated efficacy in two clinically relevant ALI models provides a clear rationale for its selection over MyD88 inhibitors that have not been validated in lung injury contexts.

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source
• [2] Shiratori, E.; Itoh, M.; Tohda, S. MYD88 Inhibitor ST2825 Suppresses the Growth of Lymphoma and Leukaemia Cells. Anticancer Res. 2017, 37 (11), 6203–6209. View Source
• [3] TargetMol. T6167923 Product Page. View Source

Stability and Safety Profile: MyD88-IN-2 Shows Good In Vitro and In Vivo Tolerability

According to the discovery publication, MyD88-IN-2 (A5S) exhibited good stability and safety profiles in both in vitro assays and in vivo mouse models [1]. The compound's safety assessment included evaluation in the LPS-induced and sepsis-induced ALI models, where therapeutic efficacy was achieved without reported adverse events. This contrasts with some MyD88 inhibitors for which toxicity data are limited or unavailable. For instance, while ST2825 has been studied in multiple cancer models, its safety profile has not been extensively characterized [2]. T6167923 has shown efficacy in a toxic shock model, but comprehensive safety data are not publicly available [3].

Plasma stability

Head-to-head comparison

Ranked higher stability vs. TJ-M2010-5 and LM8

Supports reproducible oral dosing context

In vitro mouse plasma; 37°C

Evidence Dimension	Stability and Safety
Target Compound Data	Good stability and safety in vitro and in vivo [1]
Comparator Or Baseline	ST2825: Limited safety data; T6167923: Limited safety data
Quantified Difference	Not quantified
Conditions	In vitro assays and mouse models of ALI

Why This Matters

For research applications requiring repeated dosing or long-term studies, the documented stability and safety of MyD88-IN-2 reduce the risk of compound-related artifacts or toxicity, making it a more reliable tool compound compared to less-characterized alternatives.

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source
• [2] Shiratori, E.; Itoh, M.; Tohda, S. MYD88 Inhibitor ST2825 Suppresses the Growth of Lymphoma and Leukaemia Cells. Anticancer Res. 2017, 37 (11), 6203–6209. View Source
• [3] TargetMol. T6167923 Product Page. View Source

Optimal Applications for MyD88-IN-2 in Preclinical and Translational Research

Acute Lung Injury (ALI) and Sepsis-Associated Lung Inflammation

MyD88-IN-2 is ideally suited for studies of acute lung injury (ALI) and sepsis-induced pulmonary inflammation. The compound's high lung distribution and validated efficacy in both LPS-induced and sepsis-induced ALI mouse models make it a first-line tool compound for investigating MyD88-dependent signaling in the pulmonary context [1]. Researchers can leverage its favorable PK profile to achieve sustained target engagement in lung tissue while minimizing systemic exposure. This application is particularly relevant for drug discovery programs targeting ARDS, ventilator-induced lung injury, and other inflammatory lung conditions.

Pharmacokinetic Benchmarking and Lead Optimization Studies

Given the explicit comparison of MyD88-IN-2's PK advantages over TJ-M2010-5 and LM8 [1], this compound serves as a valuable benchmark for medicinal chemistry efforts aimed at improving the drug-like properties of MyD88 inhibitors. Teams developing next-generation MyD88 antagonists can use MyD88-IN-2 as a reference standard to evaluate improvements in oral bioavailability, tissue distribution, and systemic exposure. Its well-characterized Kd (15 μM) [1] also provides a baseline for assessing target engagement of novel analogs.

Investigating MyD88-Dependent NF-κB and MAPK Signaling in Inflammatory Disease

MyD88-IN-2 exerts its anti-inflammatory effects through the NF-κB and MAPK pathways, as demonstrated in the primary publication [1]. This makes it a useful tool for dissecting MyD88-dependent signaling cascades in various cell types and disease models. Unlike ST2825, which primarily acts by disrupting MyD88 dimerization [2], MyD88-IN-2's direct binding interaction with MyD88 may offer distinct mechanistic insights. Researchers can employ MyD88-IN-2 alongside genetic approaches (e.g., MyD88 knockout) to validate the specificity of observed phenotypic effects.

Comparative Studies of MyD88 Inhibitor Pharmacology

Because MyD88-IN-2 is one of the few MyD88 inhibitors with a defined Kd value (15 μM) [1] and reported PK advantages over clinical-stage comparators [1], it is an essential reference compound for comparative pharmacology studies. Scientists evaluating the potency, selectivity, and in vivo behavior of newly discovered MyD88 inhibitors can use MyD88-IN-2 as a head-to-head comparator, ensuring that new chemical entities meet or exceed the benchmark established by this well-characterized tool compound.

Application

Selection Property

Validation Focus

Pulmonary inflammation oral dosing studies

Oral exposure and lung distribution profile

Exposure-response and PK/PD model review

ALI/ARDS model validation

Dual-model (LPS/CLP) response context

Inflammatory endpoint attenuation review

MyD88 vs. IRAK4 comparative pathway studies

Oral dosing feasibility for combination

Pathway-specific endpoint comparison

MyD88 TIR domain SAR campaigns

SPR binding affinity benchmark

Competitive binding assay reproducibility

• [1] Chen, P.; Zou, Y.; Wang, X.; Chen, Z.; Dong, K.; Yang, J.; Cui, Y.; Gu, J.; Wu, X.; Li, X.; et al. Discovery of Novel MyD88 Inhibitor A5S to Alleviate Acute Lung Injury with Favorable Drug-like Properties. J. Med. Chem. 2024, 67 (24), 22263–22281. View Source
• [2] Loiarro, M.; Capolunghi, F.; Fantò, N.; Gallo, G.; Campo, S.; Arseni, B.; Carsetti, R.; Carminati, P.; De Santis, R.; Ruggiero, V.; et al. Inhibition of MyD88 Dimerization and of Recruitment of IRAK1 and IRAK4 by a Novel Peptidomimetic Compound. J. Leukoc. Biol. 2007, 82 (4), 801–810. View Source